Cas no 1040646-39-6 (6-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine)

6-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine structure
1040646-39-6 structure
Product Name:6-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
CAS No:1040646-39-6
MF:C20H21FN6O2S
MW:428.483145475388
CID:6059965
PubChem ID:42111710
Update Time:2024-01-16

6-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
    • 6-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
    • 6-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-N-(4-methylpyridin-2-yl)pyridazin-3-amine
    • AKOS024501960
    • 1040646-39-6
    • VU0638297-1
    • F5232-0109
    • Inchi: 1S/C20H21FN6O2S/c1-15-8-9-22-19(14-15)23-18-6-7-20(25-24-18)26-10-12-27(13-11-26)30(28,29)17-4-2-16(21)3-5-17/h2-9,14H,10-13H2,1H3,(H,22,23,24)
    • InChI Key: SDLJPTLXNSNHNM-UHFFFAOYSA-N
    • SMILES: C1(NC2=NC=CC(C)=C2)=NN=C(N2CCN(S(C3=CC=C(F)C=C3)(=O)=O)CC2)C=C1

Computed Properties

  • Exact Mass: 428.14307327g/mol
  • Monoisotopic Mass: 428.14307327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 99.7Ų

6-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5232-0109-2mg
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F5232-0109-5mg
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